2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C12H13FN4OS/c1-14-10(18)7-19-12-16-15-11(17(12)2)8-3-5-9(13)6-4-8/h3-6H,7H2,1-2H3,(H,14,18)
• InChI Key: LUBCSLOWYZTKIS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NN=C(N1C)C2=CC=C(C=C2)F
• Molecular Formula: C12H13FN4OS
• Molecular Weight: 280.32 g/mol

Description

2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide is a chemical compound that has gained significant attention in the field of scientific research. The compound has been shown to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide is not fully understood. However, it is believed that the compound exerts its antifungal and antibacterial activity by inhibiting the synthesis of ergosterol and peptidoglycan, respectively. In cancer cells, the compound is believed to inhibit the activity of enzymes involved in cell division, leading to cell death.
Biochemical and Physiological Effects
2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of fungal and bacterial cells. However, the compound has not been extensively studied in vivo, and its effects on living organisms are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide in lab experiments is its potential as a drug candidate for the treatment of cancer and infectious diseases. The compound is relatively easy to synthesize and has been shown to be effective in vitro. However, one limitation of using the compound is its lack of in vivo data. Further studies are needed to determine its safety and efficacy in living organisms.

Future Directions

There are several future directions for research on 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide. One direction is to conduct further studies on the compound's mechanism of action, particularly in vivo. Another direction is to explore its potential as a drug candidate for the treatment of cancer and infectious diseases. Additionally, further studies could investigate the compound's potential as a tool for studying cellular processes, such as cell division and apoptosis.

Synthesis Methods

The synthesis of 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide involves the reaction of 4-mercapto-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol with N-methylacetoacetamide. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-methylacetamide has potential applications in various fields of scientific research. In medicinal chemistry, the compound has been shown to exhibit antifungal and antibacterial activity. It has also been identified as a potential drug candidate for the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.